Cas no 126566-86-7 (1-Anthracenecarbonylazide)

• Product Name: 1-Anthracenecarbonylazide
• CAS No: 126566-86-7
• MF: C₁₅H₉N₃O
• MW: 247.251462697983
• CID: 212262
• PubChem ID: 182764
• Update Time: 2025-04-19

1-Anthracenecarbonylazide Chemical and Physical Properties

Names and Identifiers

• 1-Anthracenecarbonylazide
• anthracene-1-carbonyl azide
• 126566-86-7
• DTXSID30155219

• Inchi： 1S/C15H9N3O/c16-18-17-15(19)13-7-3-6-12-8-10-4-1-2-5-11(10)9-14(12)13/h1-9H
• InChI Key： BSABETMKECXRSP-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2=CC3C=CC=CC=3C=C21)N=[N+]=[N-]

Computed Properties

• Exact Mass: 247.07467
• Monoisotopic Mass: 247.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 65.83